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Compound of Interest

Compound Name: Sodium imidazolide

Cat. No.: B8628487 Get Quote

Introduction: Sodium imidazolide, also known as sodium imidazolate, is the sodium salt of

imidazole. It is a powerful nucleophilic reagent and a strong base pivotal to synthetic organic

chemistry. Formed by the deprotonation of imidazole, this inorganic salt serves as a highly

reactive intermediate, primarily in the synthesis of N-functionalized imidazole derivatives which

are precursors to ionic liquids, pharmaceuticals, and catalysts.[1] This guide provides an in-

depth overview of its core properties, experimental protocols, and synthetic applications for

researchers, scientists, and professionals in drug development.

Core Chemical and Physical Properties
Sodium imidazolide is an ionic compound consisting of a sodium cation (Na⁺) and a planar,

aromatic imidazolide anion (C₃H₃N₂⁻).[1] The parent imidazole molecule is amphoteric,

meaning it can act as both a weak acid and a weak base.[2] The N-H proton is weakly acidic,

with a pKa of approximately 14.5, allowing it to be removed by a strong base to form the

imidazolide anion.[1][2] This anion is a significantly stronger base and a potent nucleophile,

properties that are central to its chemical utility.[1]

Quantitative Data Summary
The fundamental physical and chemical properties of sodium imidazolide are summarized in

the table below.
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Property Value Source(s)

IUPAC Name sodium;imidazol-3-ide [3]

Synonyms
Sodium imidazolate,

Imidazolylsodium
[4]

CAS Number 5587-42-8 [3]

EC Number 226-988-5

Molecular Formula C₃H₃N₂Na [3][5]

Molecular Weight 90.06 g/mol [5]

Appearance
Light yellow to orange

crystalline powder
[4][5][6]

Melting Point 284 °C (decomposes) [6]

pKa of Parent Imidazole (N-H) ~14.4 - 14.5 [1][2][7]

pKa of Imidazolium Ion ~6.95 - 7.0 [2][8][9]

Reactivity, Stability, and Safe Handling
Reactivity Profile: Sodium imidazolide's high reactivity is its most defining characteristic.

As a Strong Base: It readily deprotonates a wide range of weak acids.

As a Nucleophile: The imidazolide anion is a strong nucleophile, readily attacking

electrophilic centers. This property is extensively used in the synthesis of N-substituted

imidazoles.[1]

Moisture Sensitivity: The compound is highly sensitive to moisture. It reacts with water,

alcohols, and acids in exothermic reactions.[6] This necessitates handling and storage under

anhydrous and inert conditions.[6]

Stability and Storage: To maintain its integrity, sodium imidazolide must be stored in a tightly

sealed container under an inert atmosphere, such as nitrogen, in a cool, dry, and well-
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ventilated area.[6] It should be kept away from incompatible materials like acids, water, and

alcohols.[6]

Safety and Handling: Sodium imidazolide is a hazardous substance that causes severe skin

burns and eye damage. It is also harmful if swallowed, in contact with skin, or inhaled.[10][11]

Hazard Class GHS Code Description Source(s)

Acute Toxicity (Oral,

Dermal, Inhalation)
H302, H312, H332

Harmful if swallowed,

in contact with skin, or

if inhaled.

[10][11]

Skin Corrosion /

Irritation
H314

Causes severe skin

burns and eye

damage.

[10][11]

Serious Eye Damage H318
Causes serious eye

damage.
[10][11]

Personal Protective Equipment (PPE): When handling this compound, appropriate PPE is

mandatory, including chemical safety goggles or a face shield, protective gloves, and suitable

clothing.[6] All work should be conducted in a well-ventilated area or a chemical fume hood.[12]

Key Experimental Protocols
Synthesis of Sodium Imidazolide
The most common laboratory-scale synthesis involves the direct deprotonation of imidazole

with a strong sodium base, such as sodium hydroxide (NaOH) or a sodium alkoxide.[1]

Methodology:

Reagents & Materials: Imidazole, Sodium Hydroxide (anhydrous), Tetrahydrofuran (THF,

anhydrous), Schlenk flask or similar reaction vessel, magnetic stirrer, and an inert gas

source (Nitrogen or Argon).

Procedure:
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Under an inert atmosphere, dissolve imidazole in anhydrous THF within the reaction

vessel.

While stirring, incrementally add a stoichiometric equivalent (1:1 molar ratio) of powdered

anhydrous NaOH to the imidazole solution.[1]

The reaction is exothermic and will proceed at room temperature, though gentle heating

(e.g., to 40-50°C) can facilitate the dissolution and reaction.[13]

As the reaction progresses, sodium imidazolide will form and, being less soluble in THF,

will precipitate out as a solid.[1]

Allow the reaction to stir for several hours to ensure completion.

The resulting solid product can be isolated by filtration under inert conditions, washed with

a small amount of anhydrous solvent (e.g., THF or diethyl ether), and dried under vacuum.

Preparation Reaction Isolation

Imidazole in
anhydrous THF Add NaOH (1 eq)

Stirring under N₂ Exothermic Reaction
(Precipitate Forms) Filter Precipitate

Inert Atmosphere Wash with
anhydrous solvent Dry under Vacuum Sodium Imidazolide

(Solid Product)
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Experimental workflow for the synthesis of sodium imidazolide.

Synthetic Applications & Reaction Pathways
The primary application of sodium imidazolide is as a key intermediate for the synthesis of N-

substituted imidazoles.[1] The high nucleophilicity of the imidazolide anion allows it to readily

react with various electrophiles.

Mechanism of Formation (Deprotonation)
The formation of the imidazolide anion is a classic acid-base reaction where the hydroxide ion

(from NaOH) abstracts the acidic proton from the N-1 position of the imidazole ring. The
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resulting negatively charged, symmetrical imidazolide anion then forms an ionic bond with the

sodium cation.[2]

Imidazole (Im-H)

Imidazolide Anion (Im⁻)

Deprotonation by OH⁻

NaOH

H₂O

Forms

Sodium Imidazolide (Im⁻Na⁺)

Associates with Na⁺
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Mechanism of imidazole deprotonation to form sodium imidazolide.

Pathway for N-Functionalization
Sodium imidazolide is often generated in situ (in the reaction mixture without being isolated)

and immediately used for subsequent reactions. A common application is the alkylation or

arylation at the nitrogen position via a nucleophilic substitution reaction with an appropriate

halide compound.[1] This pathway is fundamental for creating a diverse range of imidazole

derivatives.[1]
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Synthetic pathway for N-functionalized imidazoles.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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